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Introduction
Secnidazole, a second-generation 5-nitroimidazole antimicrobial agent, is a potent drug

effective against various anaerobic protozoa and bacteria.[1][2] It is structurally related to

metronidazole and tinidazole but exhibits improved oral absorption and a longer terminal

elimination half-life.[1][3] Commercially, secnidazole is often available as a hemihydrate, a

crystalline form containing one molecule of water for every two molecules of secnidazole.[4][5]

Understanding the physicochemical properties and employing robust characterization

techniques are paramount for the formulation development, quality control, and regulatory

approval of secnidazole hemihydrate drug products.

This technical guide provides an in-depth overview of the core physicochemical properties of

secnidazole hemihydrate, detailed experimental protocols for its characterization, and a

summary of key data in a structured format to facilitate easy reference and comparison.

Physicochemical Properties
The physicochemical properties of an active pharmaceutical ingredient (API) are critical

determinants of its biopharmaceutical performance, including solubility, dissolution rate, and

stability.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b3340090?utm_src=pdf-interest
https://pubchem.ncbi.nlm.nih.gov/compound/Secnidazole
https://pubmed.ncbi.nlm.nih.gov/35153156/
https://pubchem.ncbi.nlm.nih.gov/compound/Secnidazole
https://www.targetmol.com/compound/secnidazole
https://www.researchgate.net/publication/12126154_Physico-chemical_and_solid-state_characterization_of_secnidazole
https://www.researchgate.net/publication/292280905_Physico-chemical_and_solid-state_characterization_of_secnidazole
https://www.benchchem.com/product/b3340090?utm_src=pdf-body
https://www.benchchem.com/product/b3340090?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3340090?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Properties
Secnidazole is chemically designated as 1-(2-hydroxypropyl)-2-methyl-5-nitroimidazole.[6][7] A

summary of its general properties is presented in Table 1.

Table 1: General Physicochemical Properties of Secnidazole

Property Value Reference

Molecular Formula C₇H₁₁N₃O₃ [1]

Molecular Weight 185.18 g/mol [1][7]

Appearance White crystalline powder [5]

Melting Point 76 °C (anhydrous form) [7][8]

pKa
Not explicitly found in search

results

LogP (XLogP3) 0.2 [1]

Solubility
Secnidazole's solubility is pH-dependent, a crucial factor for its absorption in the

gastrointestinal tract.[4][9] It is more soluble in acidic conditions.[4][9] The aqueous solubility of

secnidazole is approximately 40 mg/mL.[10] A summary of its solubility in various solvents is

provided in Table 2.

Table 2: Solubility of Secnidazole
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Solvent Solubility Reference

Water
34 mg/mL (Sonication

recommended)
[3]

Water (pH 7.4) >27.8 µg/mL [1]

Ethanol
35 mg/mL (Sonication

recommended)
[3]

DMSO 37 - 60 mg/mL [3][11]

Chloroform Soluble [8]

Polymorphism and Crystal Structure
Secnidazole is known to exhibit crystal pseudopolymorphism, with both an anhydrous and a

hemihydrate form being characterized.[6] While the powder X-ray diffraction (PXRD) patterns of

the anhydrous and hemihydrate forms are similar, their crystal structures differ.[6] The

hemihydrate is the commercially available and stable form at room temperature.[4][5] The

crystal structure of secnidazole hemihydrate has been determined to be a monoclinic system.

[6][12] The unit cell parameters for both forms are detailed in Table 3.

Table 3: Crystallographic Data for Secnidazole Anhydrous and Hemihydrate Forms
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Parameter
Anhydrous
Secnidazole

Secnidazole
Hemihydrate

Reference

Crystal System Monoclinic Monoclinic [6]

Space Group P2₁/c Not specified [6]

a 12.426(2) Å 12.424(2) Å [6]

b 12.173(2) Å 12.187(2) Å [6]

c 6.656(1) Å 6.662(1) Å [6]

β 100.19(1)° 100.9(1)° [6]

Z 4 4 [6]

Calculated Density

(Dx)
1.271 g/cm³ Not specified [6]

Stability
The stability of secnidazole hemihydrate is influenced by environmental factors such as

humidity. It is reported to be unstable above 54% relative humidity.[4][13] Forced degradation

studies have shown that secnidazole undergoes degradation under acidic, alkaline, oxidative,

and photolytic conditions.[14]

Characterization of Secnidazole Hemihydrate
A combination of analytical techniques is essential for the comprehensive characterization of

secnidazole hemihydrate, ensuring its identity, purity, and quality.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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